Cas no 114222-99-0 (4-[4-(6-chloropyrazin-2-yl)piperazin-1-yl]butan-1-amine)

4-[4-(6-chloropyrazin-2-yl)piperazin-1-yl]butan-1-amine structure
114222-99-0 structure
Product name:4-[4-(6-chloropyrazin-2-yl)piperazin-1-yl]butan-1-amine
CAS No:114222-99-0
MF:C12H20ClN5
MW:269.773700714111
CID:2612544
PubChem ID:14086526

4-[4-(6-chloropyrazin-2-yl)piperazin-1-yl]butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 4-[4-(6-chloropyrazin-2-yl)piperazin-1-yl]butan-1-amine
    • SCHEMBL9602778
    • 1-(4-aminobutyl)-4-(6-chloro-2-pyrazinyl)piperazine
    • DTXSID40555625
    • 114222-99-0
    • PREZZDVZCHONSS-UHFFFAOYSA-N
    • 1-(4-aminobutyl)-4-(6-chloro-2-pyrazinyl)-piperazine
    • Inchi: InChI=1S/C12H20ClN5/c13-11-9-15-10-12(16-11)18-7-5-17(6-8-18)4-2-1-3-14/h9-10H,1-8,14H2
    • InChI Key: PREZZDVZCHONSS-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 269.1407234Da
  • Monoisotopic Mass: 269.1407234Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 58.3Ų

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